Bromoform
Bromoform
Bromoform appears as a colorless liquid with a chloroform-like odor. Denser than water (density: 2.9 g / cm3 ) and slightly soluble in water. Hence sinks in water. Nonflammable. Toxic by ingestion, inhalation and skin absorption. A lachrymator. Used as a solvent and to make pharmaceuticals. Often stabilized with 1 to 3% ethanol.
Bromoform and dibromochloromethane are colorless to yellow, heavy, nonflammable, liquids with a sweet odor. Small amounts are formed naturally by plants in the ocean. They are somewhat soluble in water and readily evaporate into the air. Most of the bromoform and dibromochloromethane that enters the environment is formed as byproducts when chlorine is added to drinking water to kill bacteria. Only small quantities of bromoform and dibromochloromethane currently are produced in the United States. These chemicals were used in the past as solvents and flame retardants, or to make other chemicals, but now they are used mainly as laboratory reagents.
Bromoform, also known as tribromomethane or CHBR3, belongs to the class of organic compounds known as trihalomethanes. These are organic compounds in which exactly three of the four hydrogen atoms of methane (CH4) are replaced by halogen atoms. Bromoform has been primarily detected in blood. Bromoform is a potentially toxic compound.
Bromoform and dibromochloromethane are colorless to yellow, heavy, nonflammable, liquids with a sweet odor. Small amounts are formed naturally by plants in the ocean. They are somewhat soluble in water and readily evaporate into the air. Most of the bromoform and dibromochloromethane that enters the environment is formed as byproducts when chlorine is added to drinking water to kill bacteria. Only small quantities of bromoform and dibromochloromethane currently are produced in the United States. These chemicals were used in the past as solvents and flame retardants, or to make other chemicals, but now they are used mainly as laboratory reagents.
Bromoform, also known as tribromomethane or CHBR3, belongs to the class of organic compounds known as trihalomethanes. These are organic compounds in which exactly three of the four hydrogen atoms of methane (CH4) are replaced by halogen atoms. Bromoform has been primarily detected in blood. Bromoform is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
75-25-2
VCID:
VC0151600
InChI:
InChI=1S/CHBr3/c2-1(3)4/h1H
SMILES:
C(Br)(Br)Br
Molecular Formula:
CHBr3
Molecular Weight:
252.73 g/mol
Bromoform
CAS No.: 75-25-2
Reference Standards
VCID: VC0151600
Molecular Formula: CHBr3
Molecular Weight: 252.73 g/mol
CAS No. | 75-25-2 |
---|---|
Product Name | Bromoform |
Molecular Formula | CHBr3 |
Molecular Weight | 252.73 g/mol |
IUPAC Name | bromoform |
Standard InChI | InChI=1S/CHBr3/c2-1(3)4/h1H |
Standard InChIKey | DIKBFYAXUHHXCS-UHFFFAOYSA-N |
SMILES | C(Br)(Br)Br |
Canonical SMILES | C(Br)(Br)Br |
Boiling Point | 301.1 °F at 760 mm Hg (NTP, 1992) 149.1 °C 149.2 °C 149.5 °C 301°F |
Colorform | Colorless heavy liquid Colorless to yellow liquid [Note: A solid below 47 degrees F] |
Density | 2.8912 at 68 °F (USCG, 1999) 2.8788 g/cu cm at 25 °C Relative density (water = 1): 2.9 2.89 |
Melting Point | 48 °F (NTP, 1992) 8.0 °C 8.69 °C 8.3 °C 47°F |
Physical Description | Bromoform appears as a colorless liquid with a chloroform-like odor. Denser than water (density: 2.9 g / cm3 ) and slightly soluble in water. Hence sinks in water. Nonflammable. Toxic by ingestion, inhalation and skin absorption. A lachrymator. Used as a solvent and to make pharmaceuticals. Often stabilized with 1 to 3% ethanol. COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. TURNS YELLOW ON EXPOSURE TO LIGHT AND AIR. Colorless to yellow liquid with a chloroform-like odor. Colorless to yellow liquid with a chloroform-like odor. [Note: A solid below 47°F.] |
Description | Bromoform appears as a colorless liquid with a chloroform-like odor. Denser than water (density: 2.9 g / cm3 ) and slightly soluble in water. Hence sinks in water. Nonflammable. Toxic by ingestion, inhalation and skin absorption. A lachrymator. Used as a solvent and to make pharmaceuticals. Often stabilized with 1 to 3% ethanol. Bromoform and dibromochloromethane are colorless to yellow, heavy, nonflammable, liquids with a sweet odor. Small amounts are formed naturally by plants in the ocean. They are somewhat soluble in water and readily evaporate into the air. Most of the bromoform and dibromochloromethane that enters the environment is formed as byproducts when chlorine is added to drinking water to kill bacteria. Only small quantities of bromoform and dibromochloromethane currently are produced in the United States. These chemicals were used in the past as solvents and flame retardants, or to make other chemicals, but now they are used mainly as laboratory reagents. Bromoform, also known as tribromomethane or CHBR3, belongs to the class of organic compounds known as trihalomethanes. These are organic compounds in which exactly three of the four hydrogen atoms of methane (CH4) are replaced by halogen atoms. Bromoform has been primarily detected in blood. Bromoform is a potentially toxic compound. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | less than 0.1 mg/mL at 72.5° F (NTP, 1992) 0.01 M In water, 3,100 mg/L at 25 °C Soluble in about 800 parts water In water, 0.3 g/100 mL water at 30 °C 0.1 g/100 g water at 20 °C Slightly soluble in water Miscible with ethanol, ether; soluble in benzene, ligroin, chloroform Miscible with alcohol, benzene, chloroform, ether, acetone, petroleum ether, oils Soluble in alcohol, ether, chloroform, benzene, solvent naphtha, fixed and volatile oils Solubility in water, g/100ml at 20 °C: 0.1 (poor) 0.1% |
Synonyms | Tribromo-methane; Methenyl tribromide; NSC 8019; Tribromomethane |
Vapor Density | 8.7 (NTP, 1992) (Relative to Air) 8.7 (Air = 1) Relative vapor density (air = 1): 8.7 8.7 |
Vapor Pressure | 5 mm Hg at 68 °F ; 5.6 mm Hg at 77° F (NTP, 1992) 5.40 mmHg 5.4 mm Hg at 25 °C /extrapolated/ Vapor pressure, kPa at 20 °C: 0.67 5 mmHg |
PubChem Compound | 5558 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume